Cas no 37730-33-9 (3-(3-methoxyphenyl)butanoic acid)
37730-33-9 structure
Product Name:3-(3-methoxyphenyl)butanoic acid
CAS No:37730-33-9
MF:C11H14O3
MW:194.227063655853
MDL:MFCD09817662
CID:922571
PubChem ID:233237
Update Time:2025-04-19
3-(3-methoxyphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-methoxyphenyl)butanoic acid
- 3-(3-Methoxyphenyl)-buttersaeure
- 3-(3-Methoxy-phenyl)-buttersaeure
- 3-(3-methoxy-phenyl)-butyric acid
- 3-(m-Methoxyphenyl)-buttersaeure
- AC1L5PLQ
- AC1Q5VA8
- AR-1E6644
- CTK4H8725
- NSC31594
- SureCN1206982
- NSC-31594
- SY385855
- DB-293569
- 37730-33-9
- EN300-103456
- (R)-3-(3-Methoxyphenyl)butanoic Acid
- DTXSID30283445
- NS-01890
- A826477
- SY385853
- AKOS009219331
- SCHEMBL1206982
- 3-(3-methoxyphenyl)butanoicacid
- CS-0230360
- (S)-3-(3-Methoxyphenyl)butanoic Acid
- Z352782094
- NSC 31594
- MFCD09817662
- G46253
-
- MDL: MFCD09817662
- Inchi: 1S/C11H14O3/c1-8(6-11(12)13)9-4-3-5-10(7-9)14-2/h3-5,7-8H,6H2,1-2H3,(H,12,13)
- InChI Key: XDMVUTYPFLYVOH-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)C(C)CC(=O)O
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.112
- Boiling Point: 317.7°C at 760 mmHg
- Flash Point: 121.2°C
- Refractive Index: 1.522
- PSA: 46.53
- LogP: 2.27340
3-(3-methoxyphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M228505-10mg |
3-(3-Methoxyphenyl)butanoic Acid |
37730-33-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M228505-50mg |
3-(3-Methoxyphenyl)butanoic Acid |
37730-33-9 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M228505-100mg |
3-(3-Methoxyphenyl)butanoic Acid |
37730-33-9 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-103456-0.05g |
3-(3-methoxyphenyl)butanoic acid |
37730-33-9 | 95.0% | 0.05g |
$94.0 | 2025-03-21 | |
| Enamine | EN300-103456-0.1g |
3-(3-methoxyphenyl)butanoic acid |
37730-33-9 | 95.0% | 0.1g |
$142.0 | 2025-03-21 | |
| Enamine | EN300-103456-0.25g |
3-(3-methoxyphenyl)butanoic acid |
37730-33-9 | 95.0% | 0.25g |
$202.0 | 2025-03-21 | |
| Enamine | EN300-103456-0.5g |
3-(3-methoxyphenyl)butanoic acid |
37730-33-9 | 95.0% | 0.5g |
$318.0 | 2025-03-21 | |
| Enamine | EN300-103456-1.0g |
3-(3-methoxyphenyl)butanoic acid |
37730-33-9 | 95.0% | 1.0g |
$407.0 | 2025-03-21 | |
| Enamine | EN300-103456-2.5g |
3-(3-methoxyphenyl)butanoic acid |
37730-33-9 | 95.0% | 2.5g |
$798.0 | 2025-03-21 | |
| Enamine | EN300-103456-5.0g |
3-(3-methoxyphenyl)butanoic acid |
37730-33-9 | 95.0% | 5.0g |
$1179.0 | 2025-03-21 |
3-(3-methoxyphenyl)butanoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:37730-33-9)3-(3-methoxyphenyl)butanoic acid
Order Number:A1086124
Stock Status:in Stock
Quantity:50mg/100mg/250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:25
Price ($):239.0/362.0/514.0/1036.0/3002.0
Email:sales@amadischem.com
3-(3-methoxyphenyl)butanoic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:37730-33-9)3-(3-methoxyphenyl)butanoic acid
Purity:99%/99%/99%/99%/99%
Quantity:50mg/100mg/250mg/1g/5g
Price ($):239.0/362.0/514.0/1036.0/3002.0